Cas no 42297-31-4 (1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester)

• Product Name: 1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
• CAS No: 42297-31-4
• MF: C₄H₄FN₃O₂
• MW: 145.091863632202
• CID: 325055
• PubChem ID: 45090047
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
• 1H-1,2,4-Triazole-3-carboxylicacid,5-fluoro-,methylester(9CI)
• Methyl 3-fluoro-1H-1,2,4-triazole-5-carboxylate
• 42297-31-4

• Inchi： 1S/C4H4FN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
• InChI Key： DOJDZWBQQVKCIW-UHFFFAOYSA-N
• SMILES： FC1=NC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 145.029
• Monoisotopic Mass: 145.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 0.6